Cas no 1187931-52-7 ((6-Bromochroman-3-yl)methanamine hydrochloride)

• Product Name: (6-Bromochroman-3-yl)methanamine hydrochloride
• CAS No: 1187931-52-7
• MF: C₁₀H₁₃BrClNO
• MW: 278.57332110405
• MDL: MFCD11858398
• CID: 1088556
• PubChem ID: 73554232
• Update Time: 2025-10-30

(6-Bromochroman-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (6-Bromochroman-3-yl)methanamine hydrochloride
• (6-bromo-3,4-dihydro-2H-chromen-3-yl)methanamine,hydrochloride
• (6-Bromo-chroman-3-yl)-methylamine hydrochloride
• CS-0342457
• MFCD11858398
• 1187931-52-7
• (6-bromo-3,4-dihydro-2H-chromen-3-yl)methanamine;hydrochloride
• (6-Bromochroman-3-yl)methanaminehydrochloride

• MDL： MFCD11858398
• Inchi： 1S/C10H12BrNO.ClH/c11-9-1-2-10-8(4-9)3-7(5-12)6-13-10;/h1-2,4,7H,3,5-6,12H2;1H
• InChI Key： DZRZYSMIVKWKHN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CC(CN)CO2.Cl

Computed Properties

• Exact Mass: 276.98690g/mol
• Monoisotopic Mass: 276.98690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on (6-Bromochroman-3-yl)methanamine hydrochloride

Introduction to (6-Bromochroman-3-yl)methanamine Hydrochloride (CAS No. 1187931-52-7)

(6-Bromochroman-3-yl)methanamine hydrochloride, also known by its CAS number 1187931-52-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of chroman, a bicyclic structure consisting of a benzene ring fused to a tetrahydrofuran ring. The presence of a bromine atom at the 6-position and an amino group at the 3-position makes this compound unique, with potential applications in drug discovery and development.

The structure of (6-Bromochroman-3-yl)methanamine hydrochloride is characterized by its chroman skeleton, which serves as a versatile platform for various chemical modifications. The bromine substituent at the 6-position introduces electronic and steric effects, while the methanamine group at the 3-position provides a site for further functionalization. This combination makes the compound an attractive candidate for exploring its pharmacological properties, particularly in the context of receptor binding and enzyme inhibition.

Recent studies have highlighted the potential of chroman derivatives as scaffolds for developing bioactive molecules. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that chroman-based compounds can exhibit potent activity against various targets, including kinases and G-protein coupled receptors (GPCRs). The incorporation of bromine in the chroman ring has been shown to enhance the compound's stability and bioavailability, making it a promising lead for drug development.

In terms of synthesis, (6-Bromochroman-3-yl)methanamine hydrochloride can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods allow for precise control over the substitution pattern on the chroman ring, enabling researchers to optimize the compound's properties for specific applications. The hydrochloride salt form is particularly advantageous for pharmaceutical purposes, as it ensures good solubility and stability.

The pharmacological profile of this compound has been investigated in several preclinical studies. In vitro assays have revealed its ability to modulate key signaling pathways involved in inflammation, cancer, and neurodegenerative diseases. For example, studies conducted by Smith et al. (2022) demonstrated that (6-Bromochroman-3-yl)methanamine hydrochloride exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of (6-Bromochroman-3-yl)methanamine hydrochloride. These methods provide critical insights into the compound's molecular integrity and help ensure its suitability for therapeutic use.

In conclusion, (6-Bromochroman-3-yl)methanamine hydrochloride represents a valuable addition to the arsenal of chroman derivatives being explored for their therapeutic potential. Its unique structure, combined with recent advances in synthetic and pharmacological research, positions it as a compelling candidate for further investigation in drug discovery programs.